Cas no 2680648-31-9 (2-(3-Bromo-5-acetamidophenyl)acetic acid)

• Product Name: 2-(3-Bromo-5-acetamidophenyl)acetic acid
• CAS No: 2680648-31-9
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6285180
• PubChem ID: 165937700
• Update Time: 2025-06-30

2-(3-Bromo-5-acetamidophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-acetamidophenyl)acetic acid
• 2680648-31-9
• EN300-28283642
• 2-(3-Bromo-5-acetamidophenyl)acetic acid

• Inchi： 1S/C10H10BrNO3/c1-6(13)12-9-3-7(4-10(14)15)2-8(11)5-9/h2-3,5H,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： DAWWVGFGQHXVOJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3-Bromo-5-acetamidophenyl)acetic acid

2-(3-Bromo-5-acetamidophenyl)acetic acid (CAS No. 2680648-31-9): A Comprehensive Overview

2-(3-Bromo-5-acetamidophenyl)acetic acid, also known by its CAS registry number 2680648-31-9, is a chemically synthesized compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position of the phenyl ring, an acetamide group at the 5-position, and an acetic acid moiety attached to the benzene ring via a methylene group. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and drug development processes.

The synthesis of 2-(3-Bromo-5-acetamidophenyl)acetic acid typically involves multi-step organic reactions, including nucleophilic substitution, acetylation, and oxidation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted a novel approach utilizing microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction time while maintaining high product quality.

In terms of pharmacological activity, 2-(3-Bromo-5-acetamidophenyl)acetic acid has shown promising results in preclinical studies. Researchers have demonstrated that this compound exhibits potent anti-inflammatory properties, potentially due to its ability to inhibit cyclooxygenase (COX) enzymes. A 2023 study conducted by Smith et al. revealed that this compound selectively inhibits COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often cause gastrointestinal side effects.

Beyond its pharmacological applications, 2-(3-Bromo-5-acetamidophenyl)acetic acid has also been explored for its role in chemical biology and material science. Its unique structure allows it to serve as a scaffold for the development of bioactive molecules with diverse functionalities. For example, recent research has focused on incorporating this compound into polymer-based drug delivery systems, leveraging its hydrophilic and hydrophobic properties to enhance drug solubility and bioavailability.

The structural versatility of 2-(3-Bromo-5-acetamidophenyl)acetic acid makes it an attractive candidate for further exploration in various scientific domains. Its ability to undergo multiple types of chemical transformations enables researchers to design and synthesize derivatives with enhanced biological activities or improved physical properties. As highlighted in a 2024 review published in Nature Reviews Drug Discovery, this compound represents a valuable tool for advancing drug discovery efforts in inflammation-related diseases.

In conclusion, 2-(3-Bromo-5-acetamidophenyl)acetic acid, with its CAS number 2680648-31-9, stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with recent advancements in synthetic methods and pharmacological applications, positions it as a key player in the development of novel therapeutic agents and advanced materials. Continued research into this compound is expected to unlock further insights into its potential applications across diverse scientific disciplines.